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Compound of Interest

Compound Name: FN-439

Cat. No.: B1673521

439 stainless steel is a titanium-stabilized ferritic stainless steel with 18% chromium.[1] It is
designed for corrosion resistance in a variety of oxidizing environments, from freshwater to
boiling acids.[1] Its corrosion resistance is comparable to that of 304/304L stainless steel.[1]

Data Presentation

For clarity and ease of comparison, the chemical composition and mechanical and physical
properties of 439 stainless steel are summarized in the tables below.

Table 1: Chemical Composition of 439 Stainless Steel
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Element Content (%)
Carbon (C) <0.030
Silicon (Si) <1.00
Manganese (Mn) <1.00
Phosphorus (P) <0.040
Sulfur (S) <0.030
Chromium (Cr) 17.00 - 19.00
Nickel (Ni) <0.50
Nitrogen (N) <0.030
Titanium (Ti) [0.20+4(C+N)] min - 1.10 max
Iron (Fe) Balance
Source:[1]

Table 2. Mechanical Properties of 439 Stainless Steel

Property Value
Tensile Strength (MPa) > 415
Yield Strength (0.2% Proof, MPa) > 205
Elongation (% in 50mm) =22
Hardness (Rockwell B) <89
Hardness (Brinell) <183
Source:[1]

Table 3: Physical Properties of 439 Stainless Steel
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Property Value
Density (g/cm3) 7.70
Melting Point (°C) 1505
Thermal Expansion (x10~° /K) 11.0
Modulus of Elasticity (GPa) 220
Thermal Conductivity (W/m.K) 25.0
Electrical Resistivity (x10~° Q.m) 0.60
Source:[1]

Experimental Protocols

Due to the nature of the available information, this section will outline a general experimental
workflow for characterizing the properties of a metallic alloy like 439 stainless steel, rather than
specific biological or chemical assays.

Workflow for Material Characterization
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Material Characterization Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1673521?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methodologies for Key Experiments:

o Optical Emission Spectrometry (OES): This technique is used to determine the elemental
composition of the steel. A high-energy spark is applied to the sample surface, causing
atoms to emit light at characteristic wavelengths. The intensity of the emitted light is
proportional to the concentration of each element.

o Tensile Testing: A standardized sample is subjected to a controlled tension until it fractures.
This test determines the ultimate tensile strength, yield strength, and elongation, which are
crucial measures of the material's strength and ductility.

o Rockwell Hardness Test: An indenter is pressed into the surface of the material with a
specific load. The depth of penetration is measured to determine the material's resistance to
localized plastic deformation.

o Salt Spray Test: This is an accelerated corrosion test that exposes the sample to a salt spray
or fog at an elevated temperature. It is used to evaluate the material's resistance to corrosion
in a chloride-rich environment.

o Potentiodynamic Polarization: An electrochemical test that measures the corrosion current
as a function of the applied potential. This provides information about the corrosion rate and
the passive film stability of the stainless steel.

Key Properties and Characteristics

Corrosion Resistance: 439 stainless steel exhibits excellent resistance to chloride stress
corrosion cracking.[1] Its general corrosion resistance is good, particularly in fresh water and
mildly oxidizing environments.[1]

Weldability: This grade of stainless steel has good weldability.[1] Due to titanium stabilization, it
does not require annealing after welding to restore ductility or to provide intergranular corrosion
resistance.[1]

Formability: Type 439 has superior formability capabilities and is heavily used in the automotive
industry.[1] It can be slightly work-hardened to increase its tensile strength.[1]

High-Temperature Properties: It possesses good continuous and cyclic oxidation resistance.[1]
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Logical Relationship of Properties

The following diagram illustrates the relationship between the chemical composition of 439
stainless steel and its resulting properties.

Resulting Properties
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Composition-Property Relationship

In conclusion, while the initial query for "FN-439" did not yield information on a chemical
compound for drug development, a comprehensive overview of 439 Stainless Steel has been
provided. Should "FN-439" be an internal or alternative designation for a chemical entity, further
clarification on its chemical structure or a more common identifier is necessary to provide the
requested in-depth technical guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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